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Compound of Interest

Compound Name: 5-Bromo-2-(difluoromethyl)thiazole

Cat. No.: B1378917

An In-Depth Technical Guide to the Safe Handling and Application of 5-Bromo-2-
(difluoromethyl)thiazole

This document serves as a comprehensive technical guide for researchers, scientists, and drug
development professionals on the safe handling, storage, and application of 5-Bromo-2-
(difluoromethyl)thiazole. As a pivotal building block in modern medicinal chemistry, this
fluorinated heterocyclic compound offers unique properties for the synthesis of novel
therapeutic agents. However, its chemical nature necessitates a thorough understanding of its
hazard profile and the implementation of rigorous safety protocols. This guide synthesizes
authoritative safety data with practical, field-proven insights to ensure its effective and safe
utilization in a laboratory setting.

The information herein primarily references chemical safety data for thiazole derivatives with
similar structures and hazard profiles, including 2-Bromo-5-(difluoromethyl)thiazole (CAS No.
1785449-20-8). The handling and safety procedures described are applicable and essential for
minimizing risk when working with this class of compounds.

Part 1: Physicochemical and Toxicological Profile

Understanding the fundamental properties of 5-Bromo-2-(difluoromethyl)thiazole is the first
step toward safe handling. The presence of bromine, a difluoromethyl group, and the thiazole
core all contribute to its specific reactivity and toxicological characteristics.

Physicochemical Data Summary
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Property Value Source
Molecular Formula CaH2BrF2NS [1]
Molecular Weight 214.03 g/mol [1]
CAS Number 1319255-36-1 2]
Synonym(s) 2-Bromo-5- [1]

(difluoromethyl)-1,3-thiazole

4°C, under inert nitrogen
Storage Temperature [1]
atmosphere

Calculated LogP 2.8432 [1]

Toxicological Overview

The primary hazards associated with this compound are acute toxicity, skin and eye irritation,
and respiratory tract irritation.[1][3] The Globally Harmonized System (GHS) of Classification
and Labelling of Chemicals categorizes it with the signal word "Warning," indicating a moderate
hazard level.

o Acute Toxicity: The compound is harmful if swallowed (H302), in contact with skin (H312), or
if inhaled (H332).[3] While specific LD50 data for this exact molecule is not readily available,
studies on other substituted thiazole derivatives have shown the potential for significant liver
and kidney damage in vivo following acute oral exposure.[4] This underscores the
importance of preventing all routes of exposure.

e [Irritation: It is classified as causing skin irritation (H315) and serious eye irritation (H319).[1]
[3] Direct contact can lead to redness, inflammation, and potential chemical burns.

o Respiratory Effects: Inhalation may cause respiratory irritation (H335), leading to symptoms
such as coughing and shortness of breath.[3]

Part 2: Hazard Identification and GHS Classification

Proper hazard identification is critical for risk assessment. The following table summarizes the
GHS classification, which should be clearly displayed on all containers and in the relevant
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Safety Data Sheet (SDS).

GHS Classification

Code

Description

Indicates skin and eye

irritation, skin sensitization,

Pictogram GHSO07 (Exclamation Mark) acute toxicity (harmful),
narcotic effects, or respiratory
tract irritation.

Signal Word Warning [1]

Hazard Statements H302 Harmful if swallowed.[1][3]

H315 Causes skin irritation.[1][3]
Causes serious eye irritation.
H319
[11[3]
May cause respirator
H335 Y P Y

irritation.[1][3]

Precautionary Statements

P261, P264, P270, P271,
P280, P301+P310,
P302+P352, P304+P340,
P305+P351+P338, P405,
P501

These codes correspond to
preventative measures,
response actions, storage, and
disposal.[1][5]

Part 3: Exposure Controls and Personal Protection

A multi-layered approach, prioritizing engineering controls over personal protective equipment

(PPE), is essential for minimizing exposure.

Hierarchy of Controls

The most effective safety strategies follow the hierarchy of controls. For a chemical like 5-

Bromo-2-(difluoromethyl)thiazole in a research setting, the focus is on engineering controls,

administrative controls, and PPE.
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Hierarchy of Controls for Chemical Handling

Engineering Controls

(Primary Barrier)

Administrative Controls  Use in a certified chemical fume hood.
(Procedural Rules) e Ensure safety shower & eyewash station are accessible.

FETENEL PHOEENTE [E8 i (#1P1E) * Restrict access to authorized personnel.

* Do not work alone.

(Last Line of Defense)

« Develop Standard Operating Procedures (SOPSﬂ

« Nitrile gloves & lab coat.

» Chemical safety goggles & face shield.
* Closed-toe shoes.

Click to download full resolution via product page

Caption: Hierarchy of Controls for Safe Chemical Handling.

Detailed PPE Protocol

o Eye and Face Protection: Always wear chemical safety goggles that conform to EU Standard
EN166 or OSHA 29 CFR 1910.133 regulations.[6] When there is a risk of splashing, a face
shield should be worn in addition to goggles.

e Skin Protection:

o Gloves: Wear nitrile gloves. Before use, inspect them for any signs of degradation or
puncture. It is crucial to consult the glove manufacturer's data for breakthrough time and
permeation rates. Change gloves immediately if contamination is suspected.
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o Clothing: A flame-resistant lab coat must be worn and fully buttoned. Ensure clothing fully
covers the arms and legs. Do not wear shorts or open-toed shoes in the laboratory.[7]

» Respiratory Protection: All work must be conducted within a properly functioning chemical
fume hood.[5] If, under extraordinary circumstances (e.g., major spill, engineering control
failure), exposure to vapors or aerosols is possible, a NIOSH/MSHA-approved respirator with
an organic vapor cartridge is required.[6]

Part 4: Safe Handling and Storage Protocol

Adherence to a strict, step-by-step protocol for handling and storage is non-negotiable.

Experimental Workflow for Safe Handling

Safe Handling Workflow
« Verify fume hood certification.  Purge vessel with Nitrogen. « Decontaminate work surfaces.
« Don all required PPE. « Transfer required amount slowly. + Remove PPE correctly.
« Prepare spill kit and waste container. « Keep container tightly sealed when not in use. * Wash hands thoroughly.
1. Preparation | ‘ i i
i ! « Segregate halogenated waste.
’ ! ) e A 4 . « Label container clearly.

\—> 2. Handling & Dispensing 3. Post-Procedure Ml 4. Waste Disposal pu + Dispose via institutional é,Hs_

Click to download full resolution via product page

Caption: Step-by-step workflow for handling the reagent.

Storage Requirements

» Condition: Store in a tightly sealed container to prevent moisture ingress and evaporation.[5]

[6]
o Temperature: Maintain at 4°C for long-term stability.[1]

o Atmosphere: Store under an inert atmosphere, such as nitrogen, to prevent potential
degradation.[1]
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e Location: Keep in a cool, dry, and well-ventilated area designated for hazardous chemicals.
[6] The storage location should be locked and accessible only to authorized personnel.[5]

e Incompatibilities: Store away from strong oxidizing agents.[6]

Part 5: Emergency Response Procedures

Rapid and correct response to an emergency can significantly mitigate harm.

First Aid Measures

 Inhalation: Immediately move the affected person to fresh air. If breathing is difficult, provide
oxygen. Seek immediate medical attention.[5][6]

o Skin Contact: Remove all contaminated clothing immediately. Flush the affected skin with
copious amounts of water and soap for at least 15 minutes.[5][7] Seek medical attention if
irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[6] Remove contact lenses if present and
easy to do.[5] Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting.[5] Clean the mouth with water and drink plenty of water
afterward.[7] Call a poison control center or doctor immediately.[5]

Spill and Fire Response
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Caption: Emergency response flowchart for a chemical spill.

 Fire Fighting: Use carbon dioxide, alcohol-resistant foam, or dry chemical powder.[5] Do not
use a direct water jet. Firefighters should wear self-contained breathing apparatus. Be aware
that thermal decomposition can lead to the release of irritating and toxic gases, including
nitrogen oxides, sulfur oxides, carbon oxides, and hydrogen halides.[5]

Part 6: Reactivity and Synthetic Context

While stable under recommended storage conditions, 5-Bromo-2-(difluoromethyl)thiazole is
a reactive molecule designed for chemical synthesis.
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e Hazardous Reactions: Avoid contact with strong oxidizing agents, which can lead to
vigorous, exothermic reactions.[6]

» Synthetic Utility: The thiazole ring is a common scaffold in many biologically active
compounds and approved drugs.[8][9] This particular building block is valuable in drug
discovery for several reasons:

o The bromo group at the 5-position is a versatile handle for cross-coupling reactions (e.g.,
Suzuki, Stille, Sonogashira), allowing for the introduction of diverse molecular fragments.

o The difluoromethyl group at the 2-position is often used as a bioisostere for a hydroxyl or
thiol group, potentially improving metabolic stability and cell permeability.

o The synthesis of such thiazoles often employs methods like the Hantzsch synthesis, which
involves the reaction of a-haloketones with thioamides.[10][11] Understanding these
reaction types provides insight into the compound's inherent reactivity.

Part 7: Applications in Research & Development

The thiazole moiety is considered a "privileged structure” in medicinal chemistry, appearing in
numerous pharmaceuticals with a wide range of activities.[8][12] Derivatives of 5-Bromo-2-
(difluoromethyl)thiazole are actively being investigated for various therapeutic applications,
including:

¢ Anticancer agents[12]
o Antimicrobial (antibacterial and antifungal) compounds|[8][13]
e Anti-inflammatory drugs[13]

Its utility in these fields drives its presence in research labs, making the dissemination of robust
safety information paramount to protecting the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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